Cas no 2149600-98-4 ([3-(Difluoromethyl)-5-methoxy-1H-indol-4-yl]azinate)

[3-(Difluoromethyl)-5-methoxy-1H-indol-4-yl]azinate is a specialized indole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a difluoromethyl group at the 3-position and a methoxy substituent at the 5-position, enhancing its reactivity and stability. The azinate moiety further contributes to its versatility as an intermediate in synthetic chemistry. This compound is particularly valuable for developing bioactive molecules due to its unique electronic and steric properties, which may influence binding affinity and metabolic stability. Its well-defined purity and consistent performance make it suitable for precision-driven applications in drug discovery and crop protection studies.
[3-(Difluoromethyl)-5-methoxy-1H-indol-4-yl]azinate structure
2149600-98-4 structure
Product Name:[3-(Difluoromethyl)-5-methoxy-1H-indol-4-yl]azinate
CAS No:2149600-98-4
MF:C10H8F2N2O3
MW:242.178929328918
CID:5213140
Update Time:2025-06-13

[3-(Difluoromethyl)-5-methoxy-1H-indol-4-yl]azinate Chemical and Physical Properties

Names and Identifiers

    • [3-(Difluoromethyl)-5-methoxy-1H-indol-4-yl]azinate
    • Inchi: 1S/C10H8F2N2O3/c1-17-7-3-2-6-8(9(7)14(15)16)5(4-13-6)10(11)12/h2-4,10,13H,1H3
    • InChI Key: BDIBRCQSJMIBBR-UHFFFAOYSA-N
    • SMILES: N1C2=C(C([N+]([O-])=O)=C(OC)C=C2)C(C(F)F)=C1

[3-(Difluoromethyl)-5-methoxy-1H-indol-4-yl]azinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
PC520096-1g
[3-(Difluoromethyl)-5-methoxy-1H-indol-4-yl]azinate
2149600-98-4
1g
£2505.00 2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1593112-1g
3-(Difluoromethyl)-5-methoxy-4-nitro-1H-indole
2149600-98-4 98%
1g
¥35834 2023-03-11

Additional information on [3-(Difluoromethyl)-5-methoxy-1H-indol-4-yl]azinate

Comprehensive Overview of [3-(Difluoromethyl)-5-methoxy-1H-indol-4-yl]azinate (CAS No. 2149600-98-4)

The compound [3-(Difluoromethyl)-5-methoxy-1H-indol-4-yl]azinate (CAS No. 2149600-98-4) is a specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications. This indole derivative, characterized by the presence of a difluoromethyl group and a methoxy substituent, is part of a growing class of compounds being explored for their utility in various scientific and industrial domains. Researchers and professionals are increasingly interested in this molecule for its potential role in pharmaceutical development, agrochemical innovation, and material science.

One of the key features of [3-(Difluoromethyl)-5-methoxy-1H-indol-4-yl]azinate is its structural complexity, which makes it a valuable candidate for drug discovery programs. The indole core is a well-known pharmacophore, and the addition of the difluoromethyl group enhances its metabolic stability and bioavailability. This has led to a surge in searches for "indole derivatives in medicine" and "fluorinated compounds in drug design," reflecting the growing interest in such molecules. The compound's CAS No. 2149600-98-4 is often used as a reference in academic and patent literature, further underscoring its importance.

In the realm of agrochemicals, [3-(Difluoromethyl)-5-methoxy-1H-indol-4-yl]azinate is being investigated for its potential as a pesticide intermediate. The difluoromethyl moiety is known to impart resistance to enzymatic degradation, making it a promising candidate for developing next-generation crop protection agents. This aligns with current trends in sustainable agriculture, where users frequently search for "eco-friendly pesticide alternatives" and "advanced agrochemical intermediates." The compound's unique properties could address these demands by offering improved efficacy and environmental safety.

Another area of interest is the application of [3-(Difluoromethyl)-5-methoxy-1H-indol-4-yl]azinate in material science. Fluorinated indole derivatives are increasingly being explored for their potential in creating advanced polymers and coatings. The methoxy and difluoromethyl groups contribute to the compound's thermal stability and chemical resistance, making it a candidate for high-performance materials. Searches for "fluorinated materials in electronics" and "indole-based polymers" highlight the relevance of this research direction.

The synthesis and characterization of [3-(Difluoromethyl)-5-methoxy-1H-indol-4-yl]azinate (CAS No. 2149600-98-4) involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and consistency, which are critical for its intended applications. Researchers often look for "analytical methods for indole derivatives" and "quality control in specialty chemicals," reflecting the need for reliable protocols in handling such compounds.

In conclusion, [3-(Difluoromethyl)-5-methoxy-1H-indol-4-yl]azinate (CAS No. 2149600-98-4) represents a versatile and promising compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique structural features, including the difluoromethyl and methoxy groups, make it a subject of ongoing research and development. As interest in fluorinated compounds and indole chemistry continues to grow, this compound is poised to play a significant role in addressing some of the most pressing challenges in these fields.

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